Cas no 1314394-12-1 (1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine hydrochloride)

• Product Name: 1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine hydrochloride
• CAS No: 1314394-12-1
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• MDL: MFCD11052892
• CID: 4583370
• PubChem ID: 71305272
• Update Time: 2024-11-04

1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ([1,2,4]Triazolo[4,3-A]Pyridin-3-Ylmethyl)Amine Hydrochloride(WX603043)
• ([1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLMETHYL)AMINE HCL
• {[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine hydrochloride
• 1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine hydrochloride
• [1,2,4]triazolo[4,3-a]pyridin-3-ylmethanamine hydrochloride
• 1314394-12-1
• F2113-0969
• SCHEMBL14759243
• [1,2,4]triazolo[4,3-a]pyridin-3-ylmethanaminehydrochloride
• [1,2,4]triazolo[4,3-a]pyridin-3-ylmethanamine;hydrochloride
• AKOS024124091
• ([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)amine hydrochloride
• MFCD11052892

• MDL： MFCD11052892
• Inchi： 1S/C7H8N4.ClH/c8-5-7-10-9-6-3-1-2-4-11(6)7;/h1-4H,5,8H2;1H
• InChI Key： ALPIPOOPEGKBAM-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1N2C(=NN=1)C=CC=C2)N

Computed Properties

• Exact Mass: 184.0515740g/mol
• Monoisotopic Mass: 184.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines